Cas no 2228073-27-4 (tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228073-27-4
• MF: C₁₃H₂₁F₃N₂O₂
• MW: 294.313254117966
• CID: 6280499
• PubChem ID: 165679291
• Update Time: 2025-07-01

tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• 2228073-27-4
• tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1885493

• Inchi： 1S/C13H21F3N2O2/c1-12(2,3)20-11(19)18-6-7-4-9(18)10(7)8(5-17)13(14,15)16/h7-10H,4-6,17H2,1-3H3/t7-,8?,9-,10?/m0/s1
• InChI Key： BMQHTDLZQYCMBS-FMLYDFSMSA-N
• SMILES： FC(C(CN)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 294.15551240g/mol
• Monoisotopic Mass: 294.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Comprehensive Overview of tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228073-27-4)

The compound tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228073-27-4) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and development. Its unique structural features, including the azabicyclo[2.1.1]hexane core and trifluoromethyl group, make it a valuable building block for drug discovery, particularly in the design of bioactive molecules targeting central nervous system (CNS) disorders and enzyme modulation.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and membrane permeability. The presence of the 3-amino-1,1,1-trifluoropropan-2-yl moiety in this compound aligns with the industry's focus on fluorine-containing pharmacophores, which are frequently searched in databases like PubChem and Reaxys. Researchers are particularly interested in how such structural motifs influence drug-likeness and target engagement, topics that dominate AI-driven drug design discussions.

The tert-butyl carboxylate protecting group in this molecule offers synthetic versatility, a feature often queried in organic chemistry forums. This functionality allows for selective deprotection under mild conditions, making the compound useful for peptide coupling and prodrug synthesis strategies. Computational chemistry studies suggest that the (1S,4R) stereochemistry may confer optimal three-dimensional positioning for receptor interactions, a hypothesis supported by molecular docking simulations frequently performed in virtual screening workflows.

Analytical characterization of CAS 2228073-27-4 typically involves advanced techniques such as chiral HPLC and 19F NMR spectroscopy, methods that consistently rank high in search engine queries from analytical chemists. The compound's stability under various pH conditions has become a point of investigation, with research papers increasingly addressing the hydrolytic stability of similar bicyclic structures – a hot topic in formulation science communities.

In the context of green chemistry initiatives, the synthetic route to this compound attracts attention for its potential atom economy and catalytic efficiency. Patent literature reveals innovative approaches to constructing the 2-azabicyclo[2.1.1]hexane scaffold, with particular emphasis on asymmetric catalysis methods that reduce waste generation. These aspects resonate with pharmaceutical manufacturers seeking sustainable process optimization, as evidenced by frequent searches combining process chemistry with chiral synthesis keywords.

The pharmacological potential of derivatives stemming from this core structure has sparked numerous structure-activity relationship (SAR) studies. Database analytics show rising interest in azabicyclic compounds as modulators of G-protein-coupled receptors (GPCRs), with particular emphasis on their blood-brain barrier penetration capabilities. These research directions align with current industry priorities in neuroscience drug development, where improved CNS bioavailability remains a critical challenge.

From a regulatory perspective, the compound's high purity synthesis and characterization data meet stringent requirements for pharmaceutical intermediates. Quality control professionals frequently search for ICH guidelines related to chiral impurities, making thorough documentation of stereochemical purity essential. Recent advancements in continuous flow chemistry have demonstrated improved reproducibility in producing such complex architectures, addressing common scalability concerns voiced in process development circles.

Material science applications have also emerged for related azabicycloalkane derivatives, particularly in the development of advanced polymer coatings with unique surface properties. While this specific compound's role in materials is still exploratory, the intersection of pharmaceutical intermediates and functional materials represents a growing interdisciplinary research area, as reflected in cross-disciplinary literature searches.

The commercial availability of tert-butyl (1S,4R)-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement specialists often search for custom synthesis options and bulk quantities, indicating the compound's transition from experimental curiosity to established research tool. Stability studies under various storage conditions provide practical guidance for inventory management, another frequently searched aspect in laboratory operations forums.

Emerging analytical technologies like cryo-electron microscopy and microED are enabling unprecedented structural insights into how such constrained bicyclic systems interact with biological targets. These cutting-edge methods, combined with traditional X-ray crystallography data, contribute to a deeper understanding of the compound's three-dimensional pharmacophore features – a subject of intense interest in computational drug design communities.

As the pharmaceutical industry continues to explore underexploited chemical space, compounds like CAS 2228073-27-4 exemplify the strategic value of sp3-rich architectures in addressing contemporary drug discovery challenges. The compound's balanced combination of rigidity and functional group diversity positions it as a versatile scaffold for medicinal chemistry optimization, particularly in programs targeting protein-protein interactions – a frontier area receiving substantial research investment.